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Compound of Interest

Compound Name: Cyclobutanecarboxylic acid

Cat. No.: B193281 Get Quote

This technical guide provides a comprehensive overview of the available thermochemical data

for cyclobutanecarboxylic acid. It is intended for researchers, scientists, and professionals in

the field of drug development and chemical research who require accurate and reliable

thermodynamic information for this compound. This document details the enthalpy of formation

and combustion, alongside the experimental methodologies employed for their determination.

Thermochemical Data Summary
The thermochemical properties of cyclobutanecarboxylic acid in the liquid phase have been

experimentally determined and are summarized in the table below. These values are crucial for

understanding the energetic stability and reactivity of the molecule.

Thermochemical
Property

Symbol Value (kJ/mol) Method

Standard Enthalpy of

Combustion (liquid)
ΔcH°liquid -2684 Not specified

Standard Enthalpy of

Formation (liquid)
ΔfH°liquid -435.5 Calculation from ΔcH°

Note: The standard state is 298.15 K (25 °C) and 1 atm. The enthalpy of formation is calculated

from the enthalpy of combustion.
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Experimental Protocols
The determination of the standard enthalpy of combustion for liquid organic compounds like

cyclobutanecarboxylic acid is typically performed using bomb calorimetry. This technique

measures the heat released when a substance is completely burned in a constant-volume

container.

Bomb Calorimetry for Liquid Samples
The experimental workflow for determining the standard enthalpy of combustion using a bomb

calorimeter involves the following key steps:

Sample Preparation: A precisely weighed sample of cyclobutanecarboxylic acid (typically

in the range of 0.5 to 1.5 grams) is placed in a sample holder, often a crucible made of a

material that does not react with the sample or the combustion products. For volatile liquids,

the sample is often encapsulated in a gelatin capsule or a thin-walled glass ampule.

Calorimeter Assembly: The sample holder is placed inside a high-pressure stainless steel

vessel known as the "bomb." A known length of fuse wire (e.g., platinum or nickel-chromium)

is positioned to be in contact with the sample to initiate combustion. The bomb is then sealed

and pressurized with pure oxygen to a pressure of approximately 30 atmospheres.

Calorimeter Setup: The sealed bomb is submerged in a known quantity of water in an

insulated container called a calorimeter. A stirrer is used to ensure uniform temperature

distribution in the water, and a high-precision thermometer is used to monitor the

temperature changes.

Combustion Reaction: The sample is ignited by passing an electric current through the fuse

wire. The complete combustion of the organic compound releases heat, which is transferred

to the bomb and the surrounding water, causing a rise in temperature.

Temperature Measurement: The temperature of the water is recorded at regular intervals

before, during, and after the combustion reaction until a steady final temperature is reached.

The temperature change (ΔT) is a critical parameter in the subsequent calculations.

Data Analysis and Corrections: The total heat released during the combustion is calculated

using the heat capacity of the calorimeter system (bomb, water, etc.), which is determined
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separately by combusting a standard substance with a known heat of combustion, such as

benzoic acid. Corrections are applied for the heat released by the ignition wire and for the

formation of any side products, such as nitric acid from the residual nitrogen in the bomb.

Calculation of Enthalpy of Combustion: From the corrected heat released and the mass of

the sample, the standard internal energy of combustion (ΔcU°) is calculated. The standard

enthalpy of combustion (ΔcH°) is then determined using the following relationship:

ΔcH° = ΔcU° + ΔngasRT

where Δngas is the change in the number of moles of gas in the combustion reaction, R is

the ideal gas constant, and T is the standard temperature (298.15 K).

Logical Workflow for Thermochemical Data
Determination
The following diagram illustrates the logical workflow for determining the standard enthalpy of

formation from experimental bomb calorimetry data.
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Caption: Workflow for determining the standard enthalpy of formation.
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To cite this document: BenchChem. [A Technical Guide to the Thermochemical Properties of
Cyclobutanecarboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b193281#thermochemical-data-for-
cyclobutanecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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